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Compound of Interest

Compound Name: 1,1-Dimethoxyethene

Cat. No.: B1580634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 1,1-
dimethoxyethene (CAS No. 922-69-0), also known as ketene dimethyl acetal. This document

summarizes the available data on its boiling point and density, outlines the standard

experimental protocols for their determination, and presents a logical workflow for these

experimental procedures.

Physical Properties of 1,1-Dimethoxyethene
1,1-Dimethoxyethene is a colorless liquid utilized in organic synthesis. An analysis of available

chemical data reveals a notable discrepancy in the reported values for its boiling point and, to a

lesser extent, its density. For a technical audience engaged in research and development, it is

crucial to acknowledge these variations. The following table summarizes the reported physical

properties from various chemical suppliers and databases.

Physical Property Reported Value Conditions

Boiling Point 46.9 °C at 760 mmHg

89 °C Not specified

Density 0.862 g/cm³ Not specified

0.93 g/mL at 20 °C
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Experimental Protocols for Physical Property
Determination
Accurate determination of the physical properties of a substance like 1,1-dimethoxyethene is

fundamental for its application in scientific research and drug development. Below are detailed

methodologies for the experimental determination of boiling point and density.

1. Determination of Boiling Point (Micro-Capillary Method)

This method is suitable for small quantities of liquid and is a standard procedure for

determining the boiling point of a pure substance.

Apparatus:

Thiele tube or similar heating apparatus (e.g., Mel-Temp)

Thermometer (-10 to 110 °C range)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)

Stand and clamps

Procedure:

A small amount of 1,1-dimethoxyethene (a few milliliters) is placed into the fusion tube.

A capillary tube, sealed at one end, is inverted and placed inside the fusion tube

containing the liquid.

The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral

oil) or a suitable heating block.
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The apparatus is heated gently and evenly.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube as the air inside expands and is displaced by the vapor of the liquid.

Heating is continued until a continuous and rapid stream of bubbles is observed. At this

point, the vapor pressure of the liquid equals the external atmospheric pressure.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube. This temperature should be recorded.

2. Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined by measuring the mass of a known

volume using a pycnometer or a graduated cylinder and a balance.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it) or a graduated cylinder

Analytical balance

Thermometer

Water bath (for temperature control)

Procedure:

A clean and dry pycnometer is weighed accurately on an analytical balance. This mass is

recorded (m₁).

The pycnometer is filled with distilled water of a known temperature and weighed again

(m₂).
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The pycnometer is emptied, dried thoroughly, and then filled with 1,1-dimethoxyethene at

the same temperature.

The pycnometer filled with 1,1-dimethoxyethene is weighed (m₃).

The density of 1,1-dimethoxyethene is calculated using the following formula: Density of

1,1-dimethoxyethene = [(m₃ - m₁) / (m₂ - m₁)] * Density of water at the experimental

temperature

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the experimental procedures for determining

the boiling point and density of 1,1-dimethoxyethene.

Experimental Workflow for Physical Property Determination

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1,1-Dimethoxyethene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580634#physical-properties-of-1-1-
dimethoxyethene-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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